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Compound of Interest

Compound Name: 2-(Pentan-3-yloxy)ethan-1-amine
Cat. No.: B13621704
Get Quote
\ J

Executive Summary & Chemical Identity[1][2]

2-(Pentan-3-yloxy)ethan-1-amine is a specialized aliphatic ether-amine intermediate used
primarily in the synthesis of neuraminidase inhibitors (e.g., Oseltamivir analogs) and as a
scaffold in medicinal chemistry. Its structure combines a lipophilic 3-pentyl ether tail with a
hydrophilic primary amine head.

This dual functionality dictates its safety profile: it possesses the corrosivity of primary amines
and the peroxide-forming potential of branched ethers. This guide moves beyond generic SDS
statements to provide a mechanistic understanding of the risks and validated handling
protocols.

Chemical Profile
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Property Data Relevance
CAS Number 1536714-42-7 Unique Identifier
Formula C7H17NO MW: 131.22 g/mol

CHsCH2CH(OCH2CH2NH2)CH  3-Pentyl group confers
Structure

2CH3 lipophilicity
Physical State Colorless to pale yellow liquid Volatile; vapor hazard
) ) Strong base; incompatible with
Predicted pKa ~10.5 (Amine) )
acids
) Moderate volatility; flash point
Predicted BP ~145-155°C

likely ~45-55°C

Hazard Architecture: The Triad of Risk

Effective safety relies on understanding why a molecule is dangerous. For this compound, the
risk is tripartite:

Corrosivity & Tissue Damage (The Amine Risk)

Like most low-molecular-weight aliphatic amines, this compound is highly corrosive (Skin Corr.
1B).

e Mechanism: The unshared electron pair on the nitrogen attacks membrane lipids and
proteins (saponification), causing deep, penetrating burns that may not be immediately
painful due to nerve damage.

e Ocular Risk: Vapors alone can cause "halo vision" (corneal edema); liquid contact causes
irreversible blindness.

Peroxide Formation (The Ether Risk)

The molecule contains a secondary carbon alpha to the ether oxygen (the CH position of the 3-
pentyl group).
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e Mechanism: This C-H bond is susceptible to radical abstraction by atmospheric oxygen,
leading to the formation of hydroperoxides.

» Danger: Upon concentration (e.g., distillation) or shock, these peroxides can detonate. The
risk is elevated because the amine group can catalyze the decomposition of peroxides,
potentially lowering the activation energy for explosion.

Carbamaate Formation (The Purity Risk)

Primary amines react rapidly with atmospheric CO2 to form solid carbamates (R-NH-COO~
+HsN-R).

e Impact: While not explosive, this reaction clogs needles, seizes ground-glass joints, and
compromises the stoichiometry of downstream reactions.

Operational Handling Protocols
Engineering Controls & PPE

Trustworthiness Rule: Never rely on odor thresholds; amine olfactory fatigue sets in within
minutes.

o Primary Barrier: All transfers must occur in a fume hood or glovebox.
e Glove Selection:
o Standard Nitrile (4 mil):Insufficient for prolonged contact. Amines degrade nitrile.

o Recommended:Double-gloving. Inner layer: Laminate film (e.g., Silver Shield™) or heavy-
gauge Butyl Rubber. Outer layer: Disposable Nitrile for dexterity.

o Respiratory: If hood work is impossible (not recommended), use a full-face respirator with
Organic Vapor/Amine (OV/AG) cartridges.

Transfer Techniques (The "Inert Chain")

To prevent carbonation and peroxidation, the compound must never see air.

Protocol: The Positive Pressure Cannula Transfer
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o Setup: Secure the source bottle and receiving flask under a nitrogen/argon manifold.
e Purge: Insert a bleed needle into the source septum.

o Transfer: Use a double-tipped needle (cannula). Pressurize the source vessel with inert gas
to push the liquid into the receiving flask.

o Rationale: This closed-system transfer eliminates oxygen exposure (preventing peroxides)
and moisture/CO:2 (preventing carbamates).

Visualization of Degradation Pathways

The following diagram illustrates the chemical fate of the molecule if mishandled, highlighting
the critical control points.

2-(Pentan-3-yloxy) + CO2 (Rapid) > Ammonium Carbamate
ethan-1-amine (Solid Precipitate)
Light/Heat

+ 02 Hydroperoxide

a-Ether Radical (EXPLOSIVE)

Cee B|0Cks ..... Atmospheric 02
i ... Blocks
Atmospheric CO2

Click to download full resolution via product page

Figure 1: Degradation pathways showing the necessity of inert gas and dark storage to prevent
explosion and purity loss.

Storage & Stability Management|[6]

Store this compound as a Time-Sensitive Chemical.
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» Environment: Refrigerator (2—8°C) is preferred to slow oxidation, but only if the container is
perfectly sealed (e.g., Parafilm over tape, or Teflon-lined cap).

o Headspace: Always backfill with Argon after use. Argon is heavier than air and provides a
better blanket than Nitrogen.

e The "6-Month Rule":
o Test for peroxides every 6 months using semi-quantitative strips (e.g., Quantofix).
o Critical Limit: If peroxides >10 ppm, treat immediately (see Section 5) or dispose.

o Distillation Warning: NEVER distill this compound to dryness. Leave a 10% heel or add a
high-boiling oil (e.g., mineral oil) before distillation to prevent peroxide concentration.

Emergency Response & Spills
Scenario: 100 mL Spill in the Lab
o Evacuate: The vapor pressure is sufficient to cause respiratory distress. Clear the area.

o PPE Up: Don SCBA (Self-Contained Breathing Apparatus) if ventilation is poor. Use Silver
Shield gloves.

o Neutralization (Do NOT use Water):

o Why: Adding water to a large amine spill generates heat (exothermic hydration) and
volatilizes more amine.

o Action: Cover with a dry absorbent mixed with a weak solid acid (e.g., Sodium Bisulfate or
citric acid mixed with sand). This converts the volatile free base into a non-volatile, safer
ammonium salt.

» Disposal: Scoop the solid salt into a waste container labeled "Corrosive - Amine Waste".
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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